molecular formula C15H13NS B1175562 1-Benzothioylindoline

1-Benzothioylindoline

Cat. No.: B1175562
M. Wt: 239.336
InChI Key: ADLTZPXQIDAMCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Properties

Molecular Formula

 C15H13NS

Molecular Weight

 239.336

IUPAC Name

 2,3-dihydroindol-1-yl(phenyl)methanethione

InChI

 InChI=1S/C15H13NS/c17-15(13-7-2-1-3-8-13)16-11-10-12-6-4-5-9-14(12)16/h1-9H,10-11H2

InChI Key

 ADLTZPXQIDAMCV-UHFFFAOYSA-N

SMILES

 C1CN(C2=CC=CC=C21)C(=S)C3=CC=CC=C3

Origin of Product

 United States

Comparison with Similar Compounds

Structural Analogues

Compound Core Structure Substituent Key Features Reference
1-Benzamidospiro[indoline] Indoline + spiro linkage Benzamide Synthesized via one-pot multicomponent reactions; exhibits spirocyclic complexity
1-Benzoyl-1H-indole Indole Benzoyl (C=O) High crystallinity; used in photodynamic therapy and as kinase inhibitors
1-(4-Chlorobenzoyl)indolin-2-one Indolin-2-one 4-Chlorobenzoyl Chlorine substituent enhances electrophilicity; potential anticancer activity
Benzothiazole–Isoquinoline Benzothiazole + isoquinoline Hybrid structure Demonstrated antitumor activity via apoptosis induction

Key Observations:

  • Sulfur vs. Oxygen Substituents : Benzothiazole derivatives () highlight sulfur's role in enhancing bioactivity (e.g., antitumor effects), suggesting 1-Benzothioylindoline may similarly leverage sulfur for improved binding affinity or metabolic stability compared to benzoyl/benzamido analogs.
  • Substituent Position : Chlorine in 1-(4-Chlorobenzoyl)indolin-2-one () increases electrophilicity, implying that electron-withdrawing groups on the benzothioyl moiety could modulate reactivity in 1-Benzothioylindoline.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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